
Veramid (Acyclovir): An In-depth Technical
Guide to its Solubility and Stability Profile

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Veramid

CAS No.: 8015-18-7

Cat. No.: B1219812

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Veramid, with a primary focus on its active pharmaceutical ingredient, Acyclovir. Acyclovir is a

synthetic purine nucleoside analogue with potent antiviral activity against herpes simplex

viruses (HSV-1 and HSV-2) and varicella-zoster virus (VZV). Understanding its

physicochemical properties is critical for the development of robust and effective

pharmaceutical formulations.

Core Physicochemical Properties of Acyclovir
Acyclovir is a white to off-white crystalline powder. Its fundamental properties are summarized

below.
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Property Value

Molecular Formula C₈H₁₁N₅O₃

Molecular Weight 225.21 g/mol

pKa 2.27 (base), 9.25 (acid)

Melting Point 256.5 °C

Solubility Profile
Acyclovir is characterized by its poor water solubility, which presents a challenge in formulation

development. Its solubility is pH-dependent.

Solvent Solubility Temperature

Water 1.3 mg/mL 25 °C

Water 2.5 mg/mL 37 °C

0.1 M HCl 0.8 mg/mL 25 °C

0.1 M NaOH 6.4 mg/mL 25 °C

DMSO ~16 mg/mL Not Specified

Dimethylformamide ~1 mg/mL Not Specified

PBS (pH 7.2) ~0.2 mg/mL Not Specified

Stability Profile
Acyclovir's stability is influenced by various environmental factors, including pH, temperature,

and light. Forced degradation studies have shown that Acyclovir is susceptible to degradation

under acidic, alkaline, and oxidative conditions.[1][2]

Hydrolytic Stability
Acyclovir is known to degrade in both acidic and alkaline conditions. The primary degradation

product resulting from hydrolysis is guanine.[1] The degradation follows pseudo-first-order
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kinetics.[3] In acidic solutions (pH 0.5-2.2) at 80°C, the hydrolytic cleavage of the 9-C-N bond is

the main degradation pathway.[4] The predicted shelf-life (t90%) of Acyclovir at 37°C and pH

1.2 is approximately 7.2 days.[5]

Oxidative Stability
Acyclovir is susceptible to oxidative degradation. Studies have shown significant degradation in

the presence of hydrogen peroxide.[6]

Thermal Stability
In the solid state, Acyclovir is thermally stable up to its melting point of approximately 256°C.[7]

TG/DTA analysis indicates that thermal degradation begins at around 400°C.[7]

Photostability
Acyclovir is relatively stable to light in the solid form. However, in aqueous solutions, it can

undergo photolytic degradation, with guanine being a major degradation product.[1]

The following table summarizes the degradation of Acyclovir under various stress conditions.

Stress Condition Time
Assay of Active
Substance (%)

Remarks

Acid Hydrolysis (0.5 N

HCl)
48 Hrs 80.45

Degradation

Observed

Base Hydrolysis (0.25

N NaOH)
2 Hrs 78.56

Degradation

Observed

Oxidation (10% H₂O₂) 48 Hrs 86.45
Degradation

Observed

Thermal (80°C) 3 days 98.47
Negligible

Degradation

Photolytic

Degradation
1.2 million lux hours 98.21

Negligible

Degradation
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Experimental Protocols
Solubility Determination (Shake-Flask Method)
A standard shake-flask method is employed to determine the equilibrium solubility of Acyclovir

in various solvents.

Preparation: An excess amount of Acyclovir powder is added to a known volume of the

selected solvent (e.g., water, buffer of specific pH) in a sealed container.

Equilibration: The container is agitated in a constant temperature water bath (e.g., 25°C or

37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: The suspension is then filtered through a suitable membrane filter (e.g., 0.45

µm) to remove undissolved solids.

Quantification: The concentration of Acyclovir in the filtrate is determined using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Stability-Indicating HPLC Method for Acyclovir
This method is designed to separate and quantify Acyclovir in the presence of its degradation

products.

Chromatographic System: A reversed-phase HPLC system equipped with a C18 column.

Mobile Phase: A mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g.,

methanol or acetonitrile) in a specific ratio. The exact composition may vary depending on

the specific method.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 252 nm.

Procedure:

Standard Preparation: A standard solution of Acyclovir of known concentration is prepared

in the mobile phase.
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Sample Preparation: The sample containing Acyclovir (e.g., from a stability study) is

dissolved in the mobile phase and filtered.

Injection: Equal volumes of the standard and sample solutions are injected into the

chromatograph.

Analysis: The peak areas of Acyclovir and any degradation products are recorded. The

concentration of Acyclovir in the sample is calculated by comparing its peak area to that of

the standard. The percentage of degradation can also be determined.
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Caption: Mechanism of action of Acyclovir in herpes virus-infected cells.

Acyclovir Acidic Degradation Pathway
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Caption: Proposed degradation pathway of Acyclovir under acidic conditions.

Experimental Workflow for Stability Indicating Assay
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Caption: General workflow for a stability-indicating assay of Acyclovir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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